![molecular formula C12H7N3O2 B3361124 1-Nitrobenzo[C]cinnoline CAS No. 91353-89-8](/img/structure/B3361124.png)
1-Nitrobenzo[C]cinnoline
Overview
Description
1-Nitrobenzo[C]cinnoline is a chemical compound that has been studied in various scientific research .
Synthesis Analysis
The synthesis of cinnoline compounds, such as 1-Nitrobenzo[C]cinnoline, can be achieved through a method that involves the intramolecular redox reaction of 2-nitrobenzyl alcohol. This intermediate then condenses with benzylamine, followed by azo isomerization to form hydrazone, cyclization, and aromatization processes .Molecular Structure Analysis
The molecular structure of 1-Nitrobenzo[C]cinnoline has been analyzed and published in the Acta Crystallographica Section C Crystal Structure Communications .Chemical Reactions Analysis
The reaction of 1-Nitrobenzo[C]cinnoline with hydroxylamine in the presence of potassium hydroxide in ethanol results in the formation of the corresponding 2- and 4-amino derivatives .Scientific Research Applications
Synthesis and Structural Studies
- 1-Nitrobenzo[C]cinnoline has been synthesized as a new compound suitable for investigating electrochemically initiated intramolecular cyclization, forming various derivatives under different conditions (Hlavatý, Volke, & Manoušek, 1975).
- The molecular structure of 1-Nitrobenzo[C]cinnoline reveals close-to-planar rings in its skeleton, with non-planar overall structure, indicating unique steric interactions (Hökelek, Kılıç, & Aktan, 1999).
Electrochemical Behavior
- The electrochemical behavior of 2-nitrobenzo[c]cinnoline-6-oxide, closely related to 1-Nitrobenzo[C]cinnoline, has been studied, providing insights into its electrode reaction mechanism and molecular adsorption on electrodes (Durmuş, Solak, Durmus, & Kılıç, 2002).
Photoreactions and Sensing Applications
- 1-Nitrobenzo[C]cinnoline derivatives have been involved in photochemical reactions, leading to the formation of compounds like carbazole, indicating potential applications in photochemical studies and material science (Inoue, Hiroshima, & Miyazaki, 1979).
- A coordination polymer based on a derivative of benzo[c]cinnoline showed sensitive luminescence sensing for specific ions and compounds, highlighting its potential in chemical sensing technologies (Zhang, Chen, Li, Liu, & Liu, 2018).
Potential in Medicinal Chemistry
- Certain cinnolines, structurally related to 1-Nitrobenzo[C]cinnoline, demonstrated anti-inflammatory properties in vitro, suggesting the potential medicinal applications of this class of compounds (Tian, Liu, Wan, Wan, & Hao, 2023).
properties
IUPAC Name |
1-nitrobenzo[c]cinnoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-14-10/h1-7H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRVUIFKAAGDRHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=CC=C3[N+](=O)[O-])N=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30568805 |
Source
|
| Record name | 1-Nitrobenzo[c]cinnoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30568805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Nitrobenzo[C]cinnoline | |
CAS RN |
91353-89-8 |
Source
|
| Record name | 1-Nitrobenzo[c]cinnoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30568805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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